Cas no 64339-43-1 (5-Iodoresorcinol)
5-Iodoresorcinol structure
Product Name:5-Iodoresorcinol
CAS No:64339-43-1
MF:C6H5IO2
MW:236.007174253464
MDL:MFCD16251428
CID:961239
PubChem ID:616755
Update Time:2025-04-19
5-Iodoresorcinol Chemical and Physical Properties
Names and Identifiers
-
- 5-Iodoresorcinol
- 1,3-Dihydroxy-5-iodobenzene
- 3,5-Dihydroxyiodobenzene
- 3,5-Dihydroxyphenyl Iodide
- 5-Iodo-1,3-benzenediol
- 5-iodobenzene-1,3-diol
- InChI=1/C6H5IO2/c7-4-1-5(8)3-6(9)2-4/h1-3,8-9
- 5-Iodo-1,3-dihydroxybenzene
- AKOS030616808
- DTXSID10346966
- A12718
- 1,3-Benzenediol, 5-iodo-
- 64339-43-1
- 5-Iodo-1,3-benzenediol #
- AS-56793
- 5-iodo-benzene-1,3-diol
- starbld0019592
- SCHEMBL69370
- DA-04068
-
- MDL: MFCD16251428
- Inchi: 1S/C6H5IO2/c7-4-1-5(8)3-6(9)2-4/h1-3,8-9H
- InChI Key: PZDUQDUNYLFCCD-UHFFFAOYSA-N
- SMILES: IC1C=C(C=C(C=1)O)O
Computed Properties
- Exact Mass: 235.93300
- Monoisotopic Mass: 235.93343g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 87.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.9169 (estimate)
- Melting Point: 92.5°C
- Boiling Point: 325.6±12.0 °C at 760 mmHg
- Flash Point: 150.7±19.6 °C
- PSA: 40.46000
- LogP: 1.70240
- Vapor Pressure: No data available
5-Iodoresorcinol Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ° C, -4 ° C is better
5-Iodoresorcinol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I719490-100mg |
5-Iodoresorcinol |
64339-43-1 | 100mg |
$184.00 | 2023-05-18 | ||
| TRC | I719490-1g |
5-Iodoresorcinol |
64339-43-1 | 1g |
$ 1215.00 | 2022-06-04 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | I856265-50g |
5-Iodoresorcinol |
64339-43-1 | 98% | 50g |
11,000.00 | 2021-05-17 | |
| eNovation Chemicals LLC | D771316-100mg |
5-Iodoresorcinol |
64339-43-1 | 95% | 100mg |
$200 | 2024-06-06 | |
| eNovation Chemicals LLC | D771316-250mg |
5-Iodoresorcinol |
64339-43-1 | 95% | 250mg |
$280 | 2024-06-06 | |
| TRC | I719490-1000mg |
5-Iodoresorcinol |
64339-43-1 | 1g |
$1470.00 | 2023-05-18 | ||
| eNovation Chemicals LLC | D771316-5g |
5-Iodoresorcinol |
64339-43-1 | 95% | 5g |
$3220 | 2025-02-20 | |
| eNovation Chemicals LLC | D771316-250mg |
5-Iodoresorcinol |
64339-43-1 | 95% | 250mg |
$280 | 2025-02-20 | |
| eNovation Chemicals LLC | D771316-100mg |
5-Iodoresorcinol |
64339-43-1 | 95% | 100mg |
$200 | 2025-02-20 | |
| eNovation Chemicals LLC | D771316-1g |
5-Iodoresorcinol |
64339-43-1 | 95% | 1g |
$670 | 2025-02-20 |
5-Iodoresorcinol Related Literature
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
64339-43-1 (5-Iodoresorcinol) Related Products
- 766-85-8(3-Iodoanisole)
- 23030-43-5(1,4-Benzenediol,2-iodo-)
- 13064-64-7(2,5-diiodobenzene-1,4-diol)
- 30587-23-6(Phenol, iodo-)
- 1955-21-1(2,6-Diiodobenzene-1,4-diol)
- 97825-81-5(2-Naphthalenol, 6-iodo-)
- 626-02-8(3-Iodophenol)
- 41046-67-7(2-Iodobenzene-1,3-diol)
- 25245-27-6(3,5-Dimethoxyiodobenzene)
- 19403-92-0(2,4,6-Triiodoresorcinol)
Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk